Cas no 62176-23-2 (Benzoic acid, 5-bromo-2-(2-propenyloxy)-)
62176-23-2 structure
Product Name:Benzoic acid, 5-bromo-2-(2-propenyloxy)-
CAS No:62176-23-2
MF:C10H9BrO3
MW:257.080662488937
CID:455450
PubChem ID:8707165
Update Time:2025-04-19
Benzoic acid, 5-bromo-2-(2-propenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-bromo-2-(2-propenyloxy)-
- 5-bromo-2-prop-2-enoxybenzoic acid
- 62176-23-2
- SCHEMBL3316495
- 2-allyloxy-5-bromobenzoic acid
- DTXSID30429220
- AKOS005061969
- BUHHBVKYPJOWMU-UHFFFAOYSA-N
- 2-Allyloxy-5-bromo-benzoic acid
-
- Inchi: 1S/C10H9BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h2-4,6H,1,5H2,(H,12,13)
- InChI Key: BUHHBVKYPJOWMU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)OCC=C
Computed Properties
- Exact Mass: 255.97347
- Monoisotopic Mass: 255.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 5-bromo-2-(2-propenyloxy)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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